Cas no 1695829-33-4 (3-(cyclopropylmethoxy)methoxyazetidine)

• Product Name: 3-(cyclopropylmethoxy)methoxyazetidine
• CAS No: 1695829-33-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6414667
• PubChem ID: 106938175
• Update Time: 2025-06-13

3-(cyclopropylmethoxy)methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)methoxyazetidine
• 3-[(cyclopropylmethoxy)methoxy]azetidine
• 1695829-33-4
• EN300-1146520

• Inchi： 1S/C8H15NO2/c1-2-7(1)5-10-6-11-8-3-9-4-8/h7-9H,1-6H2
• InChI Key： QHEIWGXINREWIB-UHFFFAOYSA-N
• SMILES： O(COC1CNC1)CC1CC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(cyclopropylmethoxy)methoxyazetidine

3-(Cyclopropylmethoxy)methoxyazetidine: A Comprehensive Overview

3-(Cyclopropylmethoxy)methoxyazetidine (CAS No. 1695829-33-4) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-(cyclopropylmethoxy)methoxyazetidine.

Chemical Structure and Properties

3-(Cyclopropylmethoxy)methoxyazetidine is a cyclic amine derivative with a four-membered azetidine ring. The presence of the cyclopropylmethoxy and methoxy substituents imparts unique chemical and physical properties to the molecule. The cyclopropyl group, known for its strained ring structure, contributes to the compound's stability and reactivity. The methoxy groups, on the other hand, enhance the molecule's solubility and lipophilicity, making it an attractive candidate for drug development.

The molecular formula of 3-(cyclopropylmethoxy)methoxyazetidine is C₁₀H₁₉N₁O₂, with a molecular weight of approximately 189.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and ring closure processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

Synthesis Methods

The synthesis of 3-(cyclopropylmethoxy)methoxyazetidine involves several key steps that have been extensively studied and refined over the years. One common approach involves the reaction of a cyclopropylmethanol derivative with an azetidinone precursor, followed by reduction to form the final product. This method has been reported to yield high-purity 3-(cyclopropylmethoxy)methoxyazetidine with excellent yields.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions to introduce the cyclopropylmethoxy substituent onto an azetidine scaffold. This approach has gained popularity due to its efficiency and scalability, making it suitable for large-scale production.

Biological Activities and Therapeutic Potential

3-(Cyclopropylmethoxy)methoxyazetidine has demonstrated a range of biological activities that make it a valuable candidate for drug discovery. One of its most notable properties is its ability to modulate specific neurotransmitter systems in the brain. Recent studies have shown that this compound can act as a selective agonist or antagonist at certain receptors, potentially offering therapeutic benefits in neurological disorders such as anxiety, depression, and cognitive impairments.

In addition to its central nervous system (CNS) effects, 3-(cyclopropylmethoxy)methoxyazetidine has also been investigated for its anti-inflammatory properties. Preclinical studies have indicated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Development Status

The promising preclinical results of 3-(cyclopropylmethoxy)methoxyazetidine have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects, paving the way for more advanced studies.

In one notable phase II trial, 3-(cyclopropylmethoxy)methoxyazetidine was evaluated for its efficacy in treating major depressive disorder (MDD). The results indicated significant improvements in depressive symptoms compared to placebo, with no serious adverse events reported. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Future Directions and Research Opportunities

The ongoing research on 3-(cyclopropylmeth oxy) meth oxy az eti dine strong >is expected to uncover new applications and optimize its therapeutic potential. One area of focus is the development of prodrugs or analogs that can enhance the bioavailability and pharmacokinetic properties of the compound. Additionally, efforts are being made to understand the molecular mechanisms underlying its biological activities, which could lead to more targeted therapeutic interventions.

In conclusion, < strong > 3 - ( cyc lo pr op yl me th ox y ) me th ox y az eti dine strong > ( CAS No . 1695829 - 33 - 4 ) represents a promising compound with diverse biological activities and therapeutic potential . Its unique chemical structure , coupled with its favorable pharmacological properties , makes it an attractive candidate for further research and development . As more studies are conducted , it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new treatment strategies . p > article > response >